N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[4-(2-methoxyethoxy)phenyl]-2-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C20H23NO4/c1-15(2)14-25-19-7-5-4-6-18(19)20(22)21-16-8-10-17(11-9-16)24-13-12-23-3/h4-11H,1,12-14H2,2-3H3,(H,21,22)
• InChI Key: QSWNZFBQUWBIIT-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OCCOC

Description

N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as MEOP or N-(2-methoxyethyl)-2-(2-methylprop-2-en-1-yl)oxy-4-(2-methoxyethoxy)benzamide, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MEOP is a small molecule that belongs to the class of benzamides and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide is not fully understood. However, it has been suggested that N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune responses and inflammation. N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has also been shown to inhibit the expression of various pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects
N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit tumor growth in animal models. N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has also been shown to have low toxicity and high solubility in water and organic solvents. However, N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has some limitations as well. It has poor stability in acidic conditions and is sensitive to light and heat.

Future Directions

N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has shown promising results in preclinical studies, and further research is needed to determine its potential therapeutic applications. Some of the future directions for research on N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide include:
1. Investigating the effects of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide on different types of cancer cells and animal models.
2. Studying the pharmacokinetics and pharmacodynamics of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide in animal models and humans.
3. Developing new formulations of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide to improve its stability and bioavailability.
4. Investigating the potential use of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide in combination with other drugs for the treatment of cancer and inflammatory diseases.
5. Studying the effects of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide on the immune system and its potential use as an immunomodulatory agent.
In conclusion, N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide is a small molecule that has shown promising results in preclinical studies for its potential therapeutic applications. Further research is needed to determine its safety and efficacy in humans and to develop new formulations that can improve its stability and bioavailability. N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has the potential to be a valuable tool for the treatment of cancer, inflammatory diseases, and cardiovascular diseases.

Synthesis Methods

The synthesis of N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide involves the reaction of 4-(2-methoxyethoxy)aniline with 2-methylprop-2-en-1-ol in the presence of a base and a coupling agent, followed by the reaction of the resulting product with 4-(2-methoxyethoxy)-benzoyl chloride. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-[4-(2-methoxyethoxy)phenyl]-2-[(2-methylprop-2-en-1-yl)oxy]benzamide has been investigated for its potential use in the treatment of cancer, inflammatory diseases, and cardiovascular diseases.